Cas no 647024-99-5 (Tetradecanal, 4-methyl-)

• Product Name: Tetradecanal, 4-methyl-
• CAS No: 647024-99-5
• MF: C₁₅H₃₀O
• MW: 226.398105144501
• CID: 418128
• PubChem ID: 71379036
• Update Time: 2025-04-19

Tetradecanal, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• Tetradecanal, 4-methyl-
• 4-methyltetradecanal
• 647024-99-5
• DTXSID90801629

• Inchi： 1S/C15H30O/c1-3-4-5-6-7-8-9-10-12-15(2)13-11-14-16/h14-15H,3-13H2,1-2H3
• InChI Key： DPZVBJJMCKLHGL-UHFFFAOYSA-N
• SMILES： O=CCCC(C)CCCCCCCCCC

Computed Properties

• Exact Mass: 226.2298
• Monoisotopic Mass: 226.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07